Retinyl beta-glucuronide

• CAS No.: 16639-19-3
• Product Name: Retinyl beta-glucuronide
• Molecular Formula: C26H38O7
• Molecular Weight: 462.6 g/mol
• IUPAC Name: (2S,3S,4S,5R,6R)-6-[(2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C26H38O7/c1-16(11-12-19-18(3)10-7-14-26(19,4)5)8-6-9-17(2)13-15-32-25-22(29)20(27)21(28)23(33-25)24(30)31/h6,8-9,11-13,20-23,25,27-29H,7,10,14-15H2,1-5H3,(H,30,31)/b9-6+,12-11+,16-8-,17-13-/t20-,21-,22+,23-,25+/m0/s1
• Standard InChIKey: IYHVRAMISWFIRU-GMBUFXMQSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C\C=C\C(=C/CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)\C)/C
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC2C(C(C(C(O2)C(=O)O)O)O)O)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC2C(C(C(C(O2)C(=O)O)O)O)O)C)C
• Physical Description: Solid
• Description: Retinyl beta-glucuronide belongs to the class of organic compounds known as diterpene glycosides. These are diterpenoids in which an isoprene unit is glycosylated. Retinyl beta-glucuronide is considered to be a practically insoluble (in water) and relatively neutral molecule. Retinyl beta-glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, retinyl beta-glucuronide is primarily located in the cytoplasm and membrane (predicted from logP).; Retinyl beta-glucuronide is a retinoid.
• Synonyms: etinyl beta-glucuronide; retinylglucuronide
• PubChem Compound: 6440956
• Last Modified: Nov 11 2021